Cas no 306732-30-9 (2-{[(5-bromo-3-methylpyridin-2-yl)amino]methyl}phenol)

• Product Name: 2-{[(5-bromo-3-methylpyridin-2-yl)amino]methyl}phenol
• CAS No: 306732-30-9
• MF: C₁₃H₁₃BrN₂O
• MW: 293.159122228622
• MDL: MFCD00169445
• CID: 4644964
• Update Time: 2025-05-26

2-{[(5-bromo-3-methylpyridin-2-yl)amino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-[[(5-bromo-3-methylpyridin-2-yl)amino]methyl]phenol
• 2-{[(5-bromo-3-methylpyridin-2-yl)amino]methyl}phenol

• MDL： MFCD00169445
• Inchi： 1S/C13H13BrN2O/c1-9-6-11(14)8-16-13(9)15-7-10-4-2-3-5-12(10)17/h2-6,8,17H,7H2,1H3,(H,15,16)
• InChI Key： JFVWULYFXVQRPL-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1CNC1=NC=C(Br)C=C1C

Additional information on 2-{[(5-bromo-3-methylpyridin-2-yl)amino]methyl}phenol

Comprehensive Overview of 2-{[(5-bromo-3-methylpyridin-2-yl)amino]methyl}phenol (CAS No. 306732-30-9)

2-{[(5-bromo-3-methylpyridin-2-yl)amino]methyl}phenol (CAS No. 306732-30-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and phenol functional groups, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a brominated pyridine moiety with a phenolic hydroxyl group, offering versatile reactivity and binding properties.

The compound’s synthetic pathway and derivatization potential are frequently discussed in academic circles. Its 5-bromo-3-methylpyridin-2-amine component is a key intermediate in the synthesis of various bioactive molecules. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine. Additionally, its phenolic segment contributes to antioxidant properties, making it relevant in cosmetic formulations and food preservatives.

In the context of green chemistry, 2-{[(5-bromo-3-methylpyridin-2-yl)amino]methyl}phenol has been evaluated for its environmental impact. With increasing regulatory focus on sustainable synthesis, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader industry trend toward eco-friendly intermediates, a topic frequently searched in AI-driven chemical databases.

From a commercial perspective, the compound’s patent landscape and supply chain are of interest to stakeholders. Its CAS No. 306732-30-9 serves as a critical identifier in global chemical inventories, ensuring traceability and compliance. Discussions on platforms like SciFinder and Reaxys often revolve around its purity standards and analytical methods, reflecting the need for reliable quality control in industrial applications.

Emerging trends in computational chemistry have further propelled research on this compound. Molecular docking and QSAR modeling studies leverage its structure to predict biological activity, addressing common queries about structure-activity relationships (SAR). Such insights are invaluable for high-throughput screening in drug development, a hot topic in AI-augmented research.

In summary, 2-{[(5-bromo-3-methylpyridin-2-yl)amino]methyl}phenol (CAS No. 306732-30-9) exemplifies the intersection of innovative chemistry and applied science. Its multifaceted applications—from pharmaceuticals to sustainable materials—underscore its relevance in contemporary research. As interest grows in tailored chemical solutions, this compound remains a focal point for both academic and industrial exploration.